Tetrahydro-n-methyl-1-naphthalenamine hydrochloride

• IUPAC Name: 4-(4-bromophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• InChI: InChI=1S/C17H18BrN.ClH/c1-19-17-11-10-14(12-6-8-13(18)9-7-12)15-4-2-3-5-16(15)17;/h2-9,14,17,19H,10-11H2,1H3;1H
• InChI Key: FRGRVQZKRCFTHR-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC(C2=CC=CC=C12)C3=CC=C(C=C3)Br.Cl
• Molecular Formula: C17H19BrClN
• Molecular Weight: 352.7 g/mol

Description

Tetrahydro-n-methyl-1-naphthalenamine hydrochloride: is a chemical compound with the molecular formula C11H16ClN. It is a derivative of naphthalene and is often used in various scientific and industrial applications. This compound is known for its unique chemical properties and its role in the synthesis of other complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tetrahydro-n-methyl-1-naphthalenamine hydrochloride typically involves the reduction of naphthalene derivatives followed by methylation. One common method involves the hydrogenation of naphthalene to produce tetrahydronaphthalene, which is then subjected to a series of reactions to introduce the methylamine group. The final step involves the addition of hydrochloric acid to form the hydrochloride salt .

Industrial Production Methods: Industrial production of this compound often involves large-scale hydrogenation reactors and methylation processes. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. The use of catalysts, such as palladium or platinum, is common in these processes to facilitate the hydrogenation reactions .

Chemical Reactions Analysis

Types of Reactions: Tetrahydro-n-methyl-1-naphthalenamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form naphthalene derivatives.

Reduction: It can be reduced to form more saturated compounds.

Substitution: The amine group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often used.

Substitution: Electrophiles such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products: The major products formed from these reactions include various naphthalene derivatives, which can be further utilized in the synthesis of pharmaceuticals and other organic compounds .

Scientific Research Applications

Chemistry: In chemistry, tetrahydro-n-methyl-1-naphthalenamine hydrochloride is used as a building block for the synthesis of more complex molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methodologies .

Biology: This compound is used in biological research to study its effects on various biological systems. It is often used as a model compound to understand the behavior of similar molecules in biological environments .

Medicine: In medicine, this compound is studied for its potential therapeutic effects. It is a key intermediate in the synthesis of certain pharmaceuticals, including antidepressants and other central nervous system agents .

Industry: Industrially, this compound is used in the production of dyes, pigments, and other specialty chemicals. Its unique chemical properties make it valuable in various industrial applications .

Mechanism of Action

The mechanism of action of tetrahydro-n-methyl-1-naphthalenamine hydrochloride involves its interaction with specific molecular targets in biological systems. It is known to act as a selective serotonin reuptake inhibitor (SSRI), which means it inhibits the reuptake of serotonin in the brain, leading to increased levels of serotonin in the synaptic cleft. This action is responsible for its antidepressant effects .

Comparison with Similar Compounds

Similar Compounds:

Sertraline hydrochloride: Another SSRI with a similar structure but different pharmacological properties.

Fluoxetine hydrochloride: A widely used SSRI with a different chemical structure but similar mechanism of action.

Uniqueness: Tetrahydro-n-methyl-1-naphthalenamine hydrochloride is unique due to its specific chemical structure, which allows it to interact with serotonin transporters in a distinct manner. This uniqueness contributes to its specific therapeutic effects and its role in the synthesis of other complex molecules .